![molecular formula C11H8Cl2N2O3 B4544180 3,4-dichloro-N-(2,5-dioxo-1-pyrrolidinyl)benzamide](/img/structure/B4544180.png)
3,4-dichloro-N-(2,5-dioxo-1-pyrrolidinyl)benzamide
Overview
Description
3,4-dichloro-N-(2,5-dioxo-1-pyrrolidinyl)benzamide, also known as DCPB, is a synthetic compound that belongs to the class of benzamides. It is widely used in scientific research for its potential therapeutic properties. DCPB is a small molecule that can easily penetrate cell membranes, making it an attractive candidate for drug development.
Scientific Research Applications
Antimicrobial Applications
Research on related benzamide compounds has explored their antimicrobial properties. For instance, Naganagowda and Petsom (2011) synthesized various 3-substituted quinazolinones from a 4H-3,1-benzoxazin-4-one base structure, evaluating their antibacterial and antifungal activity. This study highlights the potential of benzamide derivatives in developing antimicrobial agents (G. Naganagowda & A. Petsom, 2011).
Neurological Research
Compounds with a benzamide structure have been analyzed for their neurological effects. Köhler et al. (1985) studied raclopride, a substituted benzamide drug, for its affinity for dopamine D-2 receptors in the rat brain, demonstrating the relevance of benzamide derivatives in neurological research and potential therapeutic applications for neurological disorders (Christer Köhler et al., 1985).
Organic Synthesis
In organic chemistry, benzamide compounds serve as key intermediates or products in various synthetic pathways. Zhu et al. (2017) reported on the synthesis of polycyclic imidazolidinone derivatives via redox-annulations involving α-ketoamides and cyclic secondary amines, illustrating the role of benzamide derivatives in facilitating complex organic synthesis and the creation of novel chemical entities (Zhengbo Zhu et al., 2017).
properties
IUPAC Name |
3,4-dichloro-N-(2,5-dioxopyrrolidin-1-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O3/c12-7-2-1-6(5-8(7)13)11(18)14-15-9(16)3-4-10(15)17/h1-2,5H,3-4H2,(H,14,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNWAHLLYLCFREC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)NC(=O)C2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dichloro-N-(2,5-dioxopyrrolidin-1-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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